4-(3-Chlorobenzyl)-3-cyano-N-(thiazol-2-yl)benzenesulfonamide
Overview
Description
The compound “4-(3-Chlorobenzyl)-3-cyano-N-(thiazol-2-yl)benzenesulfonamide” is a complex organic molecule that contains several functional groups, including a chlorobenzyl group, a cyano group, a thiazol group, and a benzenesulfonamide group. These functional groups suggest that the compound could have a variety of chemical and biological properties .
Synthesis Analysis
While the exact synthesis of this compound is not available, it might involve several steps, including the formation of the thiazol ring, the introduction of the chlorobenzyl group, and the attachment of the benzenesulfonamide group .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic thiazol and benzene rings could contribute to the compound’s stability .Chemical Reactions Analysis
The compound’s reactivity would likely be influenced by its functional groups. For example, the cyano group might make the compound susceptible to nucleophilic attack, while the chlorobenzyl group could potentially undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For instance, the presence of polar groups like cyano and sulfonamide could impact the compound’s solubility in different solvents .Scientific Research Applications
Photodynamic Therapy Applications
A study on new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups demonstrated their potential as Type II photosensitizers for cancer treatment in photodynamic therapy. These derivatives, including compounds related to 4-(3-Chlorobenzyl)-3-cyano-N-(thiazol-2-yl)benzenesulfonamide, exhibit good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, essential for Type II mechanisms in photodynamic therapy aimed at treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Anticonvulsant Agents
Derivatives of heterocyclic compounds containing a sulfonamide thiazole moiety, similar to this compound, have been synthesized and evaluated for their anticonvulsant activity. Some of these compounds demonstrated protection against picrotoxin-induced convulsions in evaluations, with one particular compound showing significant anticonvulsive effects and 100% protection, highlighting the potential of these derivatives in anticonvulsant therapies (Farag et al., 2012).
Anticancer Activity
A series of novel 2-benzylthio-4-chlorobenzenesulfonamide derivatives bearing the N-(benzoxazol-2-yl), N-(benzothiazol-2-yl), or N-(1,3-dihydro-2H-benzimidazol-2-ylidene) moiety were synthesized and showed promising in vitro antitumor activity. Particularly, one compound exhibited remarkable activity and selectivity toward certain cancer cell lines, such as non-small cell lung cancer and melanoma, suggesting the potential of these derivatives in cancer treatment (Sławiński & Brzozowski, 2006).
UV Protection and Antimicrobial Properties
Thiazole azodyes containing a sulfonamide moiety have been developed for use in dyeing and finishing cotton textiles. These azodyes not only enhance dyeability but also impart UV protection and antibacterial properties to the treated fabrics, showcasing a non-medical application that leverages the chemical properties of sulfonamide derivatives for material treatment and protection (Mohamed, Abdel-Wahab, & Fahmy, 2020).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-[(3-chlorophenyl)methyl]-3-cyano-N-(1,3-thiazol-2-yl)benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClN3O2S2/c18-15-3-1-2-12(9-15)8-13-4-5-16(10-14(13)11-19)25(22,23)21-17-20-6-7-24-17/h1-7,9-10H,8H2,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULZLUTMUKYKXIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)CC2=C(C=C(C=C2)S(=O)(=O)NC3=NC=CS3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClN3O2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.